(Z)-methyl 2-(5,7-dimethyl-2-((4-oxo-4H-chromene-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[5,7-dimethyl-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C22H18N2O5S/c1-12-8-13(2)20-15(9-12)24(11-19(26)28-3)22(30-20)23-21(27)18-10-16(25)14-6-4-5-7-17(14)29-18/h4-10H,11H2,1-3H3
• InChI Key: WBFRZRYILAQOFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)C3=CC(=O)C4=CC=CC=C4O3)S2)CC(=O)OC)C
• Molecular Formula: C22H18N2O5S
• Molecular Weight: 422.5 g/mol

Description

(Z)-methyl 2-(5,7-dimethyl-2-((4-oxo-4H-chromene-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C22H18N2O5S and its molecular weight is 422.46. The purity is usually 95%.
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Scientific Research Applications

Aldose Reductase Inhibition

A study by Ali et al. (2012) detailed the design, synthesis, and molecular modeling of novel methyl[4-oxo-2-(aroylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetates as potent and selective aldose reductase inhibitors. Aldose reductase is an enzyme involved in diabetic complications, and its inhibition is a therapeutic target. This study indicates that similar compounds could have potential applications in the treatment of diabetic complications through the inhibition of aldose reductase activity (Sher Ali, A. Saeed, N. Abbas, M. Shahid, M. Bolte, J. Iqbal, 2012).

Antimicrobial Activity

Reddy et al. (2010) synthesized new 2-imino-5-[(Z)-1-(4-methylphenyl)methylidene]-3-[5-(2-oxo-2H-3-chromenyl)-1,3-oxazol-2-yl]-1,3-thiazolan-4-ones and tested them for their antibacterial activity against various Gram-positive and Gram-negative bacteria. The study highlights the antimicrobial potential of compounds with a similar structural framework, suggesting a possible application in developing new antimicrobial agents (C. S. Reddy, L. S. Rao, M. V. Devi, G. R. Kumar, A. Nagaraj, 2010).

Corrosion Inhibition

A study by Quraishi and Sharma (2005) explored the use of thiazoles as corrosion inhibitors for mild steel in formic and acetic acid solutions. The synthesized compounds, including 2-(N,N-dimethylamino)benzylidene imino-4-(4-methyl phenyl)-1,3-thiazole and others, demonstrated varying degrees of efficiency in inhibiting corrosion, dependent on factors such as concentration and temperature. This suggests that compounds with similar thiazole structures could be explored for their potential as corrosion inhibitors in industrial applications (M. Quraishi, H. Sharma, 2005).